Cas no 59970-38-6 (4-t-butylphenyl methanesulfonate)

4-t-butylphenyl methanesulfonate structure
59970-38-6 structure
Product Name:4-t-butylphenyl methanesulfonate
CAS No:59970-38-6
MF:C11H16O3S
MW:228.307942390442
CID:3040337
PubChem ID:5159894
Update Time:2025-04-21

4-t-butylphenyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 4-t-butylphenyl methanesulfonate
    • 4-(tert-butyl)phenyl methanesulfonate;4-tBuC6H4OMs;4-tert-butylphenyl methanesulfonate;4-tert-butylphenyl mesylate;para-tert-butylphenyl methanesulfonate;p-tert.Butylphenyl Methansulfonat;
    • 4-(tert-Butyl)phenyl methanesulfonate
    • 660-068-8
    • AVIDGKOMVYPADX-UHFFFAOYSA-N
    • 4-tert-butylphenyl methanesulfonate
    • SCHEMBL2990592
    • AKOS024339561
    • 59970-38-6
    • Inchi: 1S/C11H16O3S/c1-11(2,3)9-5-7-10(8-6-9)14-15(4,12)13/h5-8H,1-4H3
    • InChI Key: AVIDGKOMVYPADX-UHFFFAOYSA-N
    • SMILES: S(C)(=O)(=O)OC1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 228.08200
  • Monoisotopic Mass: 228.08201554Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 51.75000
  • LogP: 3.40330
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